3-sec-butoxy-N-(1,3-thiazol-2-yl)benzamide

• Molecular Formula: C14H16N2O2S
• Molecular Weight: 276.36 g/mol
• IUPAC Name: 3-butan-2-yloxy-N-(1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C14H16N2O2S/c1-3-10(2)18-12-6-4-5-11(9-12)13(17)16-14-15-7-8-19-14/h4-10H,3H2,1-2H3,(H,15,16,17)
• InChI Key: XGAYULMLNIMZML-UHFFFAOYSA-N
• SMILES: CCC(C)OC1=CC=CC(=C1)C(=O)NC2=NC=CS2

Description

3-sec-butoxy-N-(1,3-thiazol-2-yl)benzamide is a synthetic compound that has gained attention in the scientific community due to its potential applications in biomedical research. This compound is often referred to as BZ-423 and is known for its unique mechanism of action, which makes it a promising candidate for the development of new drugs.

Mechanism of Action

BZ-423 works by targeting a specific protein known as the mitochondrial benzodiazepine receptor (mBzR). This protein is found in the mitochondria of cells and is involved in regulating cell death. BZ-423 binds to the mBzR and triggers a series of events that ultimately lead to the elimination of autoreactive T cells.
Biochemical and Physiological Effects:
BZ-423 has been shown to have a number of biochemical and physiological effects. In addition to its ability to selectively target autoreactive T cells, BZ-423 has also been shown to have anti-inflammatory and anti-tumor properties. It has also been shown to improve mitochondrial function, which is important for overall cellular health.

Advantages and Limitations for Lab Experiments

One of the major advantages of using BZ-423 in lab experiments is its specificity. BZ-423 targets a specific protein, which reduces the risk of off-target effects. However, one limitation of using BZ-423 is its relatively low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are a number of potential future directions for research involving BZ-423. One area of interest is its potential use in the treatment of other autoimmune diseases, such as type 1 diabetes and lupus. Another area of interest is its potential use in cancer treatment, as it has been shown to have anti-tumor properties. Additionally, researchers are interested in developing more soluble forms of BZ-423 to improve its usability in lab experiments.

Synthesis Methods

The synthesis of BZ-423 involves a series of chemical reactions that are carried out in a laboratory setting. The process begins with the preparation of 2-aminothiazole, which is then reacted with 4-bromo-2-butanol to form the intermediate compound. This intermediate is then reacted with 4-fluorobenzoic acid to produce the final product, BZ-423.

Scientific Research Applications

BZ-423 has been studied extensively for its potential applications in biomedical research. One of the most promising areas of research is its use in the treatment of autoimmune diseases. Studies have shown that BZ-423 can selectively target and eliminate autoreactive T cells, which are responsible for causing autoimmune diseases such as multiple sclerosis and rheumatoid arthritis.